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Compound of Interest

Compound Name: Toltrazuril sulfoxide

Cat. No.: B118331 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vivo efficacy of the anticoccidial drug

toltrazuril and its primary active metabolite, toltrazuril sulfoxide, also known as ponazuril. The

information presented is based on available experimental data to assist researchers and drug

development professionals in their understanding and potential application of these

compounds.

Introduction
Toltrazuril is a triazinetrione anticoccidial agent widely used in veterinary medicine to treat and

control coccidiosis in a variety of animal species. Following administration, toltrazuril is

metabolized in vivo into two main active metabolites: toltrazuril sulfoxide (ponazuril) and

toltrazuril sulfone. These metabolites, particularly ponazuril, are understood to contribute

significantly to the overall and persistent efficacy of the parent drug. This guide focuses on the

comparative in vivo performance of toltrazuril and its initial, key metabolite, toltrazuril
sulfoxide (ponazuril).

Mechanism of Action
Both toltrazuril and ponazuril are effective against a broad spectrum of apicomplexan parasites.

Their primary mechanism of action involves the disruption of critical metabolic pathways within
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the parasite.[1] This includes interference with the parasite's apicoplast, an essential organelle,

leading to the inhibition of pyrimidine synthesis, which is vital for DNA and RNA replication.[2]

Additionally, these compounds have been shown to affect the parasite's respiratory chain

enzymes. This multi-faceted attack disrupts nuclear division and ultimately leads to the death of

the parasite at various stages of its life cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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